Ethyl 4-[2-[[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H24N4O6S/c1-4-28-19(25)23-9-7-22(8-10-23)16(24)12-30-18-21-20-17(29-18)13-5-6-14(26-2)15(11-13)27-3/h5-6,11H,4,7-10,12H2,1-3H3
• InChI Key: OYWRTQMITHOHTI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=NN=C(O2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H24N4O6S
• Molecular Weight: 436.5 g/mol

Description

Ethyl 4-[2-[[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]piperazine-1-carboxylate is a useful research compound. Its molecular formula is C19H24N4O6S and its molecular weight is 436.48. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-[2-[[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]piperazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-[2-[[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]piperazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed novel derivatives by starting with related core structures, leading to compounds with potential biological activities. For instance, Sharma et al. (2014) synthesized a series of novel derivatives starting from carbazole, which upon various reactions, including with ethyl chloroacetate, yielded compounds evaluated for their antibacterial, antifungal, and anticancer activities. This study highlights the process of synthesizing and characterizing derivatives that share a similar synthesis pathway to the compound (Sharma, Kumar, & Pathak, 2014).

Biological Evaluation

Al-Wahaibi et al. (2021) investigated the antimicrobial and anti-proliferative activities of N-Mannich bases of 1,3,4-oxadiazole derivatives. These compounds showed broad-spectrum antibacterial activities and potent activity against various cancer cell lines, demonstrating the therapeutic potential of such derivatives (Al-Wahaibi, Mohamed, Tawfik, Hassan, & El-Emam, 2021).

Anticancer Potential

Rehman et al. (2018) synthesized N-substituted derivatives of a related compound to evaluate as new drug candidates for Alzheimer’s disease. These derivatives were subjected to enzyme inhibition activity against acetylcholinesterase, indicating the potential for therapeutic applications in neurodegenerative diseases (Rehman, Nafeesa, Abbasi, Siddiqui, Rasool, Shah, & Ashraf, 2018).

Antimicrobial and Antifungal Activities

Patel et al. (2012) explored the synthesis and antimicrobial activity of a new series of derivatives, demonstrating the importance of such compounds in developing novel antimicrobial agents. Some of the synthesized derivatives showed noteworthy activity against bacterial and fungal strains, highlighting their potential as leads for further drug discovery studies (Patel, Patel, Kumari, & Chikhalia, 2012).